N-(1,3-dioxoisoindolin-4-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1,3-dioxoisoindolin-4-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide, commonly known as compound X, is a synthetic compound that has been extensively studied for its potential applications in scientific research. The compound is known for its unique chemical structure and has been found to exhibit a range of biochemical and physiological effects.
Scientific Research Applications
Synthesis and Characterization of New Polyamides
Research by Faghihi et al. (2010) involved the synthesis and characterization of optically active polyamides with pendent groups derived from similar compounds. These polyamides displayed good solubility in polar organic solvents, indicating potential applications in materials science (Faghihi, Absalar, & Hajibeygi, 2010).
Inhibition of Carbonic Anhydrase Isoforms
Sethi et al. (2013) synthesized derivatives incorporating similar chemical structures, which were effective inhibitors of human carbonic anhydrase isoforms I, II, and VII. These findings could be significant for pharmaceutical applications in treating diseases associated with these enzymes (Sethi, Verma, Tanc, Carta, & Supuran, 2013).
Cardiac Electrophysiological Activity
Morgan et al. (1990) reported on the cardiac electrophysiological activity of N-substituted imidazolylbenzamides, showcasing their potential as selective class III agents. This suggests possible therapeutic uses in cardiac arrhythmias (Morgan, Lis, Lumma, Nickisch, Wohl, Phillips, Gomez, Lampe, Di Meo, & Marisca, 1990).
Structural Analysis
Bülbül et al. (2015) conducted a study on the crystal structure, spectroscopy, SEM analysis, and computational studies of N-(1,3-Dioxoisoindolin-2yl)benzamide. Their work provides valuable insights into the molecular structure and interactions of related compounds (Bülbül, Köysal, Dege, Gümüş, & Ağar, 2015).
Antimicrobial Activities
Mange et al. (2013) synthesized novel 1,2,4-triazole derivatives and evaluated their antimicrobial activities. This research opens avenues for the development of new antimicrobial agents (Mange, Isloor, Malladi, Isloor, & Fun, 2013).
Anticancer Evaluation
Ravichandiran et al. (2019) evaluated the cytotoxic activity of 1,4‐Naphthoquinone derivatives containing a phenylaminosulfanyl moiety against human cancer cell lines. This suggests potential applications in cancer treatment (Ravichandiran, Subramaniyan, Kim, Kim, Park, Shim, & Yoo, 2019).
Antiepileptic Activity
Asadollahi et al. (2019) investigated the antiepileptic activity of N-aryl-2-(1,3-dioxoisoindolin-2-yl)-3-phenylpropanamides derivatives, highlighting their potential in epilepsy treatment (Asadollahi, Asadi, Hosseini, Ekhtiari, Biglar, & Amanlou, 2019).
properties
IUPAC Name |
N-(1,3-dioxoisoindol-4-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O5S/c1-13-9-11-24(12-10-13)30(28,29)15-7-5-14(6-8-15)19(25)22-17-4-2-3-16-18(17)21(27)23-20(16)26/h2-8,13H,9-12H2,1H3,(H,22,25)(H,23,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQWJVJPTSDPCSS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=CC4=C3C(=O)NC4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.